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Compound of Interest

Isopropyl 3-bromo-2-
Compound Name:

oxopropanoate
CAS No.: 56417-63-1
Cat. No.: B1287688

Get Quote

Executive Summary (Bottom Line Up Front)

Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1) is a potent lachrymator and
alkylating agent.[1] It poses significant risks of severe eye damage, skin corrosion, and
respiratory distress.[1]

Disposal Method:High-Temperature Incineration via a licensed hazardous waste contractor.

[1]

e Drain Disposal:STRICTLY PROHIBITED.[1] Hydrolysis releases hydrobromic acid (HBr) and
toxic organic residues.[1]

e Trash Disposal:STRICTLY PROHIBITED. Residual vapors can evacuate a laboratory
building.[1]

e Immediate Action: Segregate into Corrosive/Acidic Organic waste streams.[1]
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Chemical Profile & Hazard Logic

To handle this chemical safely, you must understand why it is hazardous. It is not just "toxic"; it
IS a reactive electrophile.[1]

Structure-Activity Relationship (SAR)

The molecule features a bromine atom on the alpha-carbon relative to a ketone and an ester
group.[1]

e The Mechanism: The electron-withdrawing carbonyl groups make the alpha-carbon highly
electrophilic.[1] It rapidly alkylates nucleophiles (proteins, DNA, and receptors in mucous
membranes), triggering the TRPAL ion channels—this is what causes the intense "tear gas"
(lachrymatory) effect.

o Hydrolysis Risk: In the presence of water or humidity, the ester bond hydrolyzes, and the
bromide is displaced, releasing Hydrobromic Acid (HBr) fumes.

Physical & Safety Data Summary

Parameter Data Operational Implication
CAS Number 56417-63-1 Use for waste manifesting.[1]
) Requires full face-shield or
Hazard Class Corrosive (8), Lachrymator
sash-down hood work.[1]

UN 3265 (Corrosive liquid, Standard shipping/disposal
UN Number o ) o

acidic, organic, n.o.s.)[1] classification.[1][2][3]

_ o _ , May solidify in cold storage; do

Physical State Liquid / Low-melting solid

not heat rapidly to melt.[1]

o Explosion/Polymerization Risk.
o Strong Bases, Oxidizers, o ] )
Incompatibilities ) Never mix with azide or caustic
Amines
waste.[1]

Waste Stream Segregation

Proper segregation is the primary defense against lab accidents.[1]
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e Primary Stream:Halogenated Organic Solvents (if mixed with solvents) OR Corrosive
Organics.[1]

« Critical Separation:

o DO NOT mix with basic waste (NaOH, KOH).[1] This causes rapid, exothermic hydrolysis
and HBr evolution.[1]

o DO NOT mix with oxidizers (Peroxides, Nitric Acid).[1]
o DO NOT mix with Azides.[1] (Risk of forming explosive organic azides).[1]

Step-by-Step Disposal Protocol

This protocol ensures the safety of both the researcher and the waste management personnel
downstream.

Phase 1: Pre-Treatment (Glassware & Residuals)

Do not dispose of glassware containing "trace" amounts directly into wash bins.[1] The
lachrymatory effect will persist.

e Preparation: Prepare a Quenching Solution in a fume hood:
o 5% Sodium Thiosulfate (

)]

o 2% Sodium Carbonate (

)]

o Water[1][4][5][6]

o Mechanism:[1][2][3][7][8] Thiosulfate acts as a soft nucleophile to displace the bromine
(destroying the alkylating potential), while carbonate neutralizes the acid byproducts.

e Rinsing: Rinse all contaminated spatulas, flasks, and pipettes with this solution.[1]

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=SB01764EA&productDescription=ISOPROPYL+2-BROMO-2-METH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01764EA&productDescription=ISOPROPYL+2-BROMO-2-METH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01764EA&productDescription=ISOPROPYL+2-BROMO-2-METH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01764EA&productDescription=ISOPROPYL+2-BROMO-2-METH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01764EA&productDescription=ISOPROPYL+2-BROMO-2-METH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01764EA&productDescription=ISOPROPYL+2-BROMO-2-METH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01764EA&productDescription=ISOPROPYL+2-BROMO-2-METH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01764EA&productDescription=ISOPROPYL+2-BROMO-2-METH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01764EA&productDescription=ISOPROPYL+2-BROMO-2-METH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB01764EA&productDescription=ISOPROPYL+2-BROMO-2-METH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.otago.ac.nz/__data/assets/pdf_file/0035/318995/download-the-chemical-disposal-waste-guidelines-080557.pdf
http://www.orgsyn.org/demo.aspx?prep=CV2P0093
https://ipo.rutgers.edu/rehs/sop/Bromine
https://www.fishersci.com/store/msds?partNumber=SB01764EA&productDescription=ISOPROPYL+2-BROMO-2-METH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR015293_msds.pdf
https://www.chemicalbook.com/msds/isopropyl-2-bromo-2-methylpropanoate.pdf
https://www.chemtalk.com.au/viewtopic.php?t=1222
https://www.fishersci.es/store/msds?partNumber=10331094&countryCode=ES&language=en
https://www.fishersci.com/store/msds?partNumber=SB01764EA&productDescription=ISOPROPYL+2-BROMO-2-METH+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287688?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Soak: Let glassware soak for 24 hours in the fume hood.

e Final Wash: Rinse with water and acetone; proceed to standard glass washing.[1]

Phase 2: Bulk Waste Packaging

For expired stocks or reaction mixtures.

o Container Selection: Use HDPE (High-Density Polyethylene) or Glass containers.[1] Avoid
metal cans (corrosion risk).[1]

o Transfer: Pour waste into the container inside a functioning fume hood.
o Headspace: Leave at least 10% headspace to allow for thermal expansion.[1]

e Sealing: Screw the cap on tightly. Wrap the cap junction with Parafilm or electrical tape to
prevent vapor creep.[1]

e Secondary Containment: Place the primary container inside a clear, sealable plastic bag
(Ziploc type) to contain any drips or odors.

Phase 3: Labeling & Handoff[1]

» Labeling: Affix a hazardous waste label.
o Constituents: "Isopropyl 3-bromo-2-oxopropanoate, [Solvent Name]"
o Hazards: Check "Corrosive" and "Toxic".[1][6]

o Special Note: Write "LACHRYMATOR - OPEN ONLY IN HOOD" in bold marker on the tag.
This is vital for the safety of waste technicians.

o Storage: Store in a Flammable/Corrosive Safety Cabinet until pickup. Do not leave on the
bench.

Visual Workflow: Disposal Logic
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Quench: 5% Na2S203
+ 2% Na2CO3 (24hrs)

e

HDPE/Glass Container
(UN 3265)

Label: 'LACHRYMATOR'

Bulk Liquid/Solid + Corrosive

Double Bag (Vapor Seal)

Click to download full resolution via product page

Figure 1: Decision matrix for handling trace residues versus bulk waste of Isopropyl 3-bromo-
2-oxopropanoate.

Emergency Contingencies: Spills

Scenario: You drop a 59 bottle in the open lab.

o Evacuate: Immediately clear the room. The lachrymatory vapors will make breathing difficult
within seconds.[1]

e PPE Up: Re-enter only with a Full-Face Respirator (Organic Vapor/Acid Gas cartridge) or
SCBA.[1] Goggles alone are insufficient for vapor protection.[1]

e Contain: Cover the spill with Vermiculite or Dry Sand.[1] Do not use paper towels (surface
area increases evaporation).

» Neutralize: Slowly apply the Quenching Solution (Thiosulfate/Carbonate) to the absorbent
material.[1]

e Collect: Scoop the wet slurry into a wide-mouth jar. Label as "Debris from chemical spill:
Lachrymator."[1]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. fishersci.com [fishersci.com]

. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
. chemicalbook.com [chemicalbook.com]

. otago.ac.nz [otago.ac.nz]

. Organic Syntheses Procedure [orgsyn.org]

. ipo.rutgers.edu [ipo.rutgers.edu]

. chemtalk.com.au [chemtalk.com.au]

°
(0] ~ (o)) ol iy w N -

. fishersci.es [fishersci.es]

¢ To cite this document: BenchChem. [Operational Guide: Disposal & Handling of Isopropyl 3-
bromo-2-oxopropanoate[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287688/docs#operational-guide-disposal-handling-
of-isopropyl-3-bromo-2-oxopropanoate-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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